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Introduction

In-Ceram is a high-strength, all-ceramic system developed for the fabrication of crowns and
fixed partial dentures (FPDs). Introduced in 1989, this technology utilizes a glass-infiltrated
ceramic core, which significantly enhances its mechanical properties compared to traditional
feldspathic porcelains. The system is renowned for its biocompatibility, esthetics, and clinical
longevity, making it a subject of extensive material science and dental research.

The core principle of the In-Ceram system involves a two-stage firing process. First, a porous
framework of crystalline oxides (such as alumina, spinel, or zirconia-alumina) is created
through a slip-casting technique and sintering.[1] This porous structure is then infiltrated with a
low-viscosity lanthanum-based glass during a second firing.[1][2][3] This process eliminates
porosity and creates a dense, interpenetrating-phase composite ceramic, which effectively
inhibits crack propagation and results in high flexural strength and fracture toughness.[1]
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There are three primary types of In-Ceram core materials, each offering a unique balance of
strength and translucency to suit different clinical requirements:

e In-Ceram Alumina: The original and most widely studied variant, composed primarily of
aluminum oxide (Al20s). It offers high strength and is suitable for single crowns and anterior
bridges.[4]

e In-Ceram Spinell: Utilizes a magnesium aluminate spinel (MgAl20a4) crystal phase. It
provides higher translucency than In-Ceram Alumina, making it an excellent choice for
anterior crowns where aesthetics are paramount.[5]

e In-Ceram Zirconia: A composite of alumina and 33% partially stabilized zirconia (ZrOz).[5]
This addition significantly increases the flexural strength and fracture toughness, making it
suitable for posterior crowns and multi-unit bridges in high-stress areas.[5][6]

These application notes provide a comprehensive overview of the In-Ceram system, including
its material properties, fabrication workflows, and standardized testing protocols relevant to
materials research and development.

Quantitative Data: Material Properties

The mechanical properties of In-Ceram materials are critical to their clinical success. The
following tables summarize key quantitative data from various studies, providing a basis for
comparison between the different system types.

Table 1: Mechanical Properties of In-Ceram Core Materials
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Fracture Key )
. Flexural o Primary
Material Type Toughness Characteristic .
Strength (MPa) Clinical Use
(MPa-m*/?) s
. Anterior &
High strength, .
Posterior
In-Ceram 450 - 600[4][5] moderate .
_ 2.7 - 4.6[7][8] Crowns, 3-unit
Alumina [7] translucency[9 .
] Anterior
Bridges[4]
Highest Anterior Crowns
) Not widely translucency, (where
In-Ceram Spinell ~ 350[4][5] )
reported moderate aesthetics are
strength[9] critical)[4]

| In-Ceram Zirconia | 600 - 800[5][6] | 4.0 - 6.5[6][8] | Highest strength, highest opacity[6] |
Posterior Crowns & 3-unit Posterior Bridges[6][9] |

Table 2: Clinical Performance of In-Ceram Restorations

Restoration Type Study Duration Survival Rate Notes
Comparable
survival rates to
In-Ceram Alumina porcelain-fused-to-
, 5 years 93-95%][6] .
Single Crowns metal restorations

up to the first
molar.[7]

| In-Ceram Zirconia 3-unit Bridges | 5 years | 85-90%][6] | Recommended for posterior
applications due to high strength.[6] |

Experimental Protocols

Detailed and standardized methodologies are essential for the accurate evaluation of dental
ceramic properties. The following protocols are based on internationally recognized standards

and common research practices.
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Protocol for Biaxial Flexural Strength Testing (Piston-on-
Three-Ball Method)

This protocol is adapted from the 1ISO 6872: "Dentistry — Ceramic Materials" standard for
determining the biaxial flexural strength of ceramic discs.[4][7][10]

3.1.1 Objective: To measure the flexural strength of a thin, disc-shaped ceramic specimen by
applying a load to its center while it is supported by three balls. This method minimizes edge
failures and is highly relevant for brittle materials.[10]

3.1.2 Materials and Equipment:

¢ Universal Testing Machine (e.g., THELKIN SDL-M-010) capable of a cross-head speed of 1
+ 0.5 mm/min.[4][6]

¢ Piston-on-three-ball test fixture:

o Support: Three hardened steel balls (e.g., 3.0 mm diameter) arranged 120 degrees apart
on a support circle (e.g., 10-14 mm diameter).

o Loading Piston: A flat-ended, hardened steel cylindrical piston (e.g., 1.2-1.6 mm diameter)
centered within the support circle.[4]

o Disc-shaped ceramic specimens (e.g., 12-15 mm diameter, 1.2 + 0.2 mm thickness),
polished to a 1 um finish.[2]

e Micrometer for precise measurement of specimen dimensions.

» Thin, non-rigid material film (e.g., polyethylene) to place between the specimen and the
loading/support points.[4]

3.1.3 Methodology:

Specimen Preparation: Fabricate at least 15 disc-shaped specimens of the In-Ceram
material according to the manufacturer's instructions. Ensure all surfaces are flat and
parallel. Polish the surface intended for tension to a high gloss (1 pm finish) to minimize
surface flaws.

© 2026 BenchChem. All rights reserved. 4 /14 Tech Support


https://mdcpp.com/doc/standard/ISO6872-2008(E).pdf
https://step-lab.com/iso/iso-6872/
https://pocketdentistry.com/piston-on-three-ball-versus-piston-on-ring-in-evaluating-the-biaxial-strength-of-dental-ceramics/
https://pocketdentistry.com/piston-on-three-ball-versus-piston-on-ring-in-evaluating-the-biaxial-strength-of-dental-ceramics/
https://mdcpp.com/doc/standard/ISO6872-2008(E).pdf
https://thelkin.com/media/attachments/2020/02/04/thelkin_iso_6872_dental_materials_testing.pdf
https://mdcpp.com/doc/standard/ISO6872-2008(E).pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3021916/
https://mdcpp.com/doc/standard/ISO6872-2008(E).pdf
https://www.benchchem.com/product/b1179240/docs?utm_src=pdf-body#application-notes-and-protocols-in-ceram-technology-for-all-ceramic-restorations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179240?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Dimension Measurement: Measure the diameter and thickness of each specimen at three
different locations using a micrometer and calculate the average values to an accuracy of
0.01 mm.[4]

Test Setup: Place the test fixture in the universal testing machine. Place a thin film on the
three support balls.

Specimen Placement: Center the ceramic disc on the three support balls. Place another thin
film on top of the specimen at its center.

Loading: Bring the loading piston into contact with the center of the specimen. Apply a
compressive load at a constant cross-head speed of 1.0 mm/min until fracture occurs.[4]

Data Recording: Record the load at fracture (P) in Newtons.

Calculation: Calculate the biaxial flexural strength (o) in Megapascals (MPa) using the
formula specified in ISO 6872. A simplified version is:

o 0=-0.2387*P*(X-Y)/d

o Where:

P = Fracture load (N)

d = Specimen thickness (mm)

X = (1 + V) * In(ra/rs)2 + [(L - v)/2] * (r2/r3)?

Y = (1 +V) *[1 +In(ra/r3)?] + (L - V) * (r/ra)?

v = Poisson's ratio (a material property, typically ~0.25 for alumina ceramics)

r. = Radius of the support circle (mm)

r. = Radius of the loaded area (piston radius) (mm)

rs = Radius of the specimen (mm)
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Protocol for Fracture Toughness (K_IC) Testing
(Indentation Fracture Method)

This method provides an estimate of fracture toughness by measuring the length of cracks
emanating from a Vickers indentation.[11][12]

3.2.1 Objective: To determine the critical stress intensity factor (K_IC) of a ceramic material,
which represents its resistance to crack propagation.

3.2.2 Materials and Equipment:
» Vickers Hardness Tester or a micro-indenter capable of applying a precise load.
o Polished ceramic specimens (at least 10) with a flat, smooth surface.

» Optical microscope with a calibrated measurement system (or Scanning Electron
Microscope) to measure crack lengths.

3.2.3 Methodology:

e Specimen Preparation: Prepare specimens with a highly polished, flaw-free surface to allow
for clear visualization of the indentation and resulting cracks.

» Indentation: Apply a specific indentation load (P) using the Vickers diamond indenter. The
load must be sufficient to create a well-defined indentation and radial cracks from the corners
but not so large as to cause catastrophic failure or chipping. Typical loads for dental
ceramics can range from 29.4 N to 196 N.[11]

» Crack Measurement: After indentation, measure the length of the radial cracks (c) emanating
from the corners of the indentation impression using a microscope. Measure from the center
of the indentation to the tip of the crack.

o Calculation: Calculate the fracture toughness (K _IC) using an appropriate formula. Several
formulas exist; one commonly used is the Anstis, Chantikul, Lawn, and Marshall (ACLM)
formula:

o K_IC = a* (EMH)NL/2) * (P | c(312))
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o Where:

» o = A calibration constant (dimensionless, often ~0.016)

E = Young's Modulus (GPa)

H = Hardness (GPa)

P = Indentation load (N)

¢ = Crack length from the center of the indent (m)

Fabrication and Application Protocols
Protocol for In-Ceram Core Fabrication via Slip-Casting

This protocol outlines the key steps for fabricating an In-Ceram core, a process that combines
slip-casting with glass infiltration.[1][13][14]

e Model and Die Preparation:
o A master model is created from a dental impression.

o Arefractory die is made from a special, porous plaster. This die is a duplicate of the
prepared tooth.[14]

o The refractory die is hardened and prepared for slip application.
e Slip Preparation:

o The specific In-Ceram powder (Alumina, Spinell, or Zirconia) is precisely weighed (e.g.,
38g of Alumina powder).[13][14]

o The powder is mixed with a special mixing fluid to form a homogenous, liquid slurry known
as a "slip."[13][14]

o The mixing is often performed using an ultrasonic unit to ensure complete wetting of the
powder particles and to eliminate air bubbles.[13]
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 Slip Application:

o The slip is applied in layers onto the refractory die with a brush.[14]

o The porous die absorbs the liquid from the slip via capillary action, leaving a condensed,
uniform layer of ceramic particles on its surface.[15]

o The process is continued until the desired core thickness (minimum 0.7 mm) is achieved.

[3]
e Sintering (First Firing):
o The die with the applied slip is placed in a specialized furnace (e.g., VITA INCERAMAT).
o ltis fired at a high temperature (e.g., 1120°C for 10 hours for In-Ceram Alumina).[2]

o This firing cycle burns off the binder and lightly sinters the ceramic particles together,
creating a stable but porous framework. This framework has minimal shrinkage, ensuring
an excellent fit.[1]

» Glass Infiltration (Second Firing):

(¢]

After the initial sintering, the porous core is removed from the die.

[¢]

A special lanthanum-based glass powder, mixed with distilled water, is applied to the outer
surface of the core.[14]

[¢]

The core is fired again in the furnace (e.g., 1100°C for 4 hours).[2]

o

During this cycle, the glass melts and is drawn into the pores of the framework by capillary
action, creating a fully dense, glass-infiltrated ceramic core.[3][15]

 Finishing:

o After cooling, any excess glass on the surface is removed by sandblasting with aluminum
oxide particles.[2]

o The core is then checked for fit and finished before the application of veneering porcelain.
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Protocol for Veneering the In-Ceram Core

Core Surface Preparation: Ensure the In-Ceram core is clean and free of contaminants.
Veneering Ceramic Application:

o A compatible feldspathic veneering ceramic (e.g., VITA VM7 for In-Ceram Alumina) is
used.[16]

o The ceramic powder is mixed with a modeling liquid to a paste-like consistency.[17]

o The paste is applied in layers to the core to build up the final tooth anatomy (dentin,
enamel, and translucent layers).

Firing: The veneered crown undergoes multiple firing cycles in a porcelain furnace according
to the veneering ceramic manufacturer's instructions to sinter the porcelain layers and create
a strong bond with the core.

Finishing and Glazing: The final restoration is shaped, textured, and a final glaze layer is
fired to create a smooth, life-like surface.

Protocol for Clinical Cementation (Luting)

Adhesive resin cements are recommended for the cementation of In-Ceram restorations to

enhance fracture resistance and marginal seal.[18][19]

e Restoration Internal Surface Treatment:

o Sandblast the internal surface of the In-Ceram crown with 50 um aluminum oxide particles
at low pressure to increase surface area and improve micromechanical retention.[20]

o Clean the surface thoroughly with steam, ultrasonic bath, or phosphoric acid to remove
debris.

o Apply a silane coupling agent to the internal surface and allow it to air dry. This enhances
the chemical bond between the ceramic and the resin cement.[19]

e Tooth Preparation and Isolation:
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o Clean the prepared tooth surface with a non-fluoridated pumice paste.

o Isolate the tooth using a rubber dam to prevent contamination from saliva and blood.[20]

o Adhesive Application (Tooth):

o Etch the enamel and dentin surfaces with 35-37% phosphoric acid according to the
manufacturer's instructions (total-etch technique).[19]

o Rinse thoroughly and gently air dry, leaving the dentin slightly moist.

o Apply a dental adhesive (bonding agent) to the prepared tooth surfaces and light-cure as
instructed.[21]

o Cementation:
o Apply a dual-cured adhesive resin cement to the internal surface of the prepared crown.
o Seat the crown firmly onto the prepared tooth, ensuring correct orientation.

o Remove excess cement from the margins with a microbrush or dental floss before it fully
sets.

o Light-cure all margins for the time recommended by the cement manufacturer to initiate
polymerization. The self-curing mechanism will ensure complete setting in areas
inaccessible to light.[21]

» Final Finishing: After the cement has fully set, finish the margins with polishing instruments to
ensure a smooth and undetectable transition from crown to tooth.

Visualizations: Workflows and Relationships
In-Ceram Fabrication Workflow

The following diagram illustrates the complete laboratory workflow for fabricating an In-Ceram
restoration using the slip-casting technique.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 14/14 Tech Support


https://www.benchchem.com/product/b1179240?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179240?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

